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Compound of Interest

Compound Name: 1-Boc-Pyrrolidine

Cat. No.: B140231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Boc-pyrrolidine (tert-

Butyl pyrrolidine-1-carboxylate), a common reagent in organic synthesis. The following sections

detail its physical and chemical properties, potential hazards, handling procedures, and

emergency responses, compiled from various safety data sheets (SDS). All quantitative data is

presented in structured tables for clarity and ease of comparison.

Chemical and Physical Properties
1-Boc-pyrrolidine is a liquid at room temperature.[1] Its key physical and chemical properties

are summarized below.
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Property Value Source

Molecular Formula C9H17NO2 [2]

Molecular Weight 171.24 g/mol [3]

CAS Number 86953-79-9 [1]

Appearance Clear, colorless liquid/oil [1][2][3]

Boiling Point 80 °C @ 0.2 mmHg [1][4]

Density 0.977 g/mL at 25 °C [4]

Refractive Index 1.449 @ 20 °C [4]

Solubility
Soluble in Chloroform,

Methanol
[3]

Vapor Pressure No information available [1]

Vapor Density No information available [1]

Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard, 1-Boc-pyrrolidine is

considered a hazardous chemical.[1] It is classified as a combustible liquid.[1] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications for similar Boc-protected pyrrolidine derivatives, which may be relevant:

Skin Irritation (Category 2)[5]

Serious Eye Irritation (Category 2)[5]

Specific target organ toxicity — single exposure (Respiratory system)[1][5]

Signal Word: Warning[1]

Hazard Statements:

H227: Combustible liquid[1]
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H315: Causes skin irritation[5]

H319: Causes serious eye irritation[5]

H335: May cause respiratory irritation[5]

Fire and Explosion Data
Property Value Source

Flash Point 86 °C / 186.8 °F [1]

Autoignition Temperature No data available [1]

Flammability Limits (Upper) No data available [1]

Flammability Limits (Lower) No data available [1]

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[6]

Specific Hazards

May produce carbon dioxide

and nitrogen oxides (NOx)

upon combustion.

[6]

Toxicological Information
The toxicological properties of 1-Boc-pyrrolidine have not been fully investigated.[1] The

available data is summarized below.
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Effect Information Source

Acute Toxicity No data available. [7]

Skin Corrosion/Irritation Causes skin irritation. [5]

Serious Eye Damage/Irritation Causes serious eye irritation. [5]

Respiratory or Skin

Sensitization
No information available. [7]

Germ Cell Mutagenicity No information available. [1]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC.

[6][7]

Reproductive Toxicity No information available. [1]

STOT - Single Exposure
May cause respiratory

irritation.
[1][5]

STOT - Repeated Exposure None known. [1]

Aspiration Hazard No information available. [1]

Symptoms of Overexposure

May include headache,

dizziness, tiredness, nausea,

and vomiting.

[1]

Experimental Protocols
Detailed experimental protocols for the determination of the data presented in the SDS are not

publicly available. This information is typically generated by certified laboratories following

standardized procedures, such as those outlined by the OECD (Organisation for Economic Co-

operation and Development) or other regulatory bodies, and is considered proprietary.

Safety and Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of 1-Boc-
pyrrolidine, from hazard recognition to appropriate response measures.

Hazard Identification

Precautionary Measures (Prevention)

Exposure / Spill Response

1-Boc-pyrrolidine CAS: 86953-79-9
Classification

- Combustible Liquid
- Skin Irritant (Cat. 2)
- Eye Irritant (Cat. 2)
- STOT SE (Resp.)

First Aid Measures

Inhalation: Move to fresh air
 Skin Contact: Wash with soap and water
 Eye Contact: Rinse with water for 15 min

 Ingestion: Do NOT induce vomiting

Exposure

Spill Cleanup
- Absorb with inert material

- Place in a suitable container for disposal
- Do not let product enter drains

Spill

Handling

- Use in well-ventilated area
- Avoid breathing vapors

- Wash hands after handling
- Use non-sparking tools

Storage
- Keep container tightly closed

- Store in a cool, dry place
- Store away from ignition sources

Personal Protective Equipment (PPE)
- Safety glasses with side-shields

- Protective gloves (e.g., Butyl rubber)
- Protective clothing

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Boc-pyrrolidine.

Exposure Controls and Personal Protection
To minimize exposure to 1-Boc-pyrrolidine, the following control measures and personal

protective equipment (PPE) are recommended:
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Control Parameter Recommendation Source

Engineering Controls

Ensure adequate ventilation,

especially in confined areas.

Use explosion-proof

electrical/ventilating/lighting

equipment. Eyewash stations

and safety showers should be

close to the workstation.

[1]

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

No protective equipment is

needed under normal use

conditions with adequate

ventilation.

[1]

Hand Protection

Handle with gloves.

Recommended material: Butyl

rubber.

[8]

First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Procedure Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention.

[1]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention.

[1]

Ingestion
Do NOT induce vomiting. Get

medical attention.
[1]

Handling and Storage
Proper handling and storage are crucial for maintaining the stability of 1-Boc-pyrrolidine and

ensuring a safe laboratory environment.
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Aspect Recommendation Source

Safe Handling

Handle in a well-ventilated

area, preferably in a chemical

fume hood.[9] Avoid contact

with skin, eyes, and clothing.

[9] Use non-sparking tools.[9]

Wash hands thoroughly after

handling.[9]

Storage Conditions

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[9]

Recommended storage

temperature is between 2-8°C.

[9] Keep away from

incompatible materials and

sources of ignition.[1][9]

Stability and Reactivity
Aspect Information Source

Reactivity
Vapors may form an explosive

mixture with air.
[8]

Chemical Stability
Stable under normal

conditions.
[1]

Possibility of Hazardous

Reactions

Hazardous polymerization

does not occur.
[1]

Conditions to Avoid

Keep away from open flames,

hot surfaces, and sources of

ignition.

[1]

Incompatible Materials Strong oxidizing agents. [8]

This guide is intended for informational purposes and should not be a substitute for a formal

risk assessment or the full Safety Data Sheet provided by the manufacturer. Always consult the
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most current SDS for 1-Boc-pyrrolidine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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